(2R,4R)-2-(Bromomethyl)-4-(4-nitrophenyl)oxolane

• Molecular Formula: C11H12BrNO3
• Molecular Weight: 286.12 g/mol
• SMILES: C1C(COC1CBr)C2=CC=C(C=C2)[N+](=O)[O-]
• InChI: InChI=1S/C11H12BrNO3/c12-6-11-5-9(7-16-11)8-1-3-10(4-2-8)13(14)15/h1-4,9,11H,5-7H2/t9-,11+/m0/s1
• InChIKey: WUMUXUPHNRGTAZ-GXSJLCMTSA-N

(2R,4R)-Oxolane: Chiral Building Block

The compound is a chiral, non-racemic 2,4-disubstituted tetrahydrofuran (oxolane) derivative bearing a bromomethyl group at C2 and a 4-nitrophenyl group at C4, with defined (2R,4R) absolute configuration . Oxolanes of this substitution pattern are employed as advanced intermediates in medicinal chemistry and agrochemical research because the bromomethyl function serves as a versatile electrophilic handle for nucleophilic displacement, while the p-nitrophenyl ring introduces electron-withdrawing character and potential for further functional-group interconversion [1]. The (2R,4R) stereochemistry distinguishes it from the more commonly listed (2S,4R) diastereomer, which can lead to distinct spatial presentation of substituents in downstream targets.

Stereochemistry

(2R,4R) defined configuration for asymmetric synthesis control

Electrophilic Handle

Bromomethyl group supports SN2 diversification in multistep sequences

Electronic Profile

Para-nitrophenyl ring provides electron-withdrawing modulation for downstream coupling

• [1] PubChem. 2-(Iodomethyl)-4-(4-nitrophenyl)oxolane – CID 137704156. National Library of Medicine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2-_Iodomethyl_-4-_4-nitrophenyl_oxolane (accessed 2026-04-27). View Source

(2R,4R)-Oxolane: Substitution Limitations

In-class oxolane derivatives carrying different halogens (chloro, iodo), nitro-regioisomers (2-NO₂, 3-NO₂), or opposite stereochemistry (2S,4R) are not functionally interchangeable with the (2R,4R)-bromomethyl-4-(4-nitrophenyl) oxolane [1]. The C–Br bond is intrinsically more reactive toward SN2 displacement than C–Cl but less prone to premature elimination or oxidative side reactions than C–I, giving the bromo compound a balanced reactivity profile that is often preferred in multistep sequences [2]. Additionally, the para-nitro group exerts a predictable electronic influence on the aromatic ring, whereas the ortho- and meta-isomers alter both steric environment and electron-density distribution, affecting downstream coupling efficiency and regioselectivity. Consequently, substituting any of these structural features can alter reaction rates, yields, enantiomeric excess in subsequent steps, and final impurity profiles.

Halogen Replacement

Chloro or iodo analogs may shift SN2 reactivity and stability profile; bromo compound provides a balanced reactivity that may not transfer directly.

Nitro Regioisomer

Ortho- or meta-nitro isomers alter electronic landscape and regioselectivity, potentially affecting coupling efficiency and impurity profiles.

Diastereomer Mismatch

(2S,4R) stereoisomer may invert spatial presentation of pharmacophoric elements, requiring stereochemical validation for target synthesis.

• [1] Kuujia. (2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane – CAS 2059911-37-2. Retrieved from https://www.kuujia.com (accessed 2026-04-27). View Source
• [2] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books, 2006; Chapter 10 (leaving-group ability trends: I⁻ > Br⁻ > Cl⁻). View Source

(2R,4R)-Oxolane: Selection Evidence

Diastereomeric Purity

The (2R,4R) isomer is explicitly specified by vendors at 95% minimum purity, whereas the (2S,4R) diastereomer (CAS 2059909-43-0) is separately cataloged, confirming that the two stereoisomers are isolated as distinct chemical entities . Procurement of the wrong diastereomer would invert the relative orientation of the bromomethyl and nitrophenyl substituents, potentially altering the three-dimensional presentation of pharmacophoric elements in downstream targets.

Diastereomer Identity

Head-to-head

(2R,4R) vs (2S,4R), separate CAS, both 95% purity (vendor spec)

Stereochemical identity critical for asymmetric synthesis outcome

Vendor specification review recommended

Evidence Dimension	Minimum chemical purity (vendor specification) and stereochemical identity
Target Compound Data	(2R,4R)-2-(Bromomethyl)-4-(4-nitrophenyl)oxolane; 95% purity (typical vendor specification for this compound class)
Comparator Or Baseline	(2S,4R)-2-(Bromomethyl)-4-(4-nitrophenyl)oxolane (CAS 2059909-43-0); 95% purity, separately listed by multiple suppliers
Quantified Difference	Different CAS numbers imply different absolute configurations; selecting the correct diastereomer is essential for maintaining anticipated stereochemical outcome in asymmetric synthesis.
Conditions	Vendor listings and CAS registry entries (ChemSrc, AKSci, Leyan)

Why This Matters

Using the incorrect diastereomer can lead to a completely different spatial arrangement in chiral drug candidates, directly impacting biological target recognition and patent validity.

Bromo vs. Iodo Leaving-Group Reactivity

The bromomethyl group offers a balanced leaving-group propensity: bromide is a ca. 10⁴-fold better leaving group than chloride but is approximately 10-fold less reactive than iodide in typical SN2 displacements [1]. The iodo analog (CAS 2059914-56-4) shares the same (2R,4R) configuration but is 10–30 Da heavier and may undergo unwanted elimination or photolytic C–I cleavage under mild conditions, whereas the bromo compound maintains sufficient stability for handling and storage while retaining high synthetic utility .

Leaving-Group Reactivity

Class-level inference

Br⁻ ≈10× slower SN2 than I⁻; avoids photolytic C–I cleavage; MW 14% lower

Balanced reactivity supports multistep stability and handling

Based on physical-organic leaving-group scale

Evidence Dimension	Relative leaving-group ability (approximate SN2 rate factor) and molecular weight
Target Compound Data	MW 286.12 g/mol (C₁₁H₁₂BrNO₃); Br as leaving group
Comparator Or Baseline	(2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane; MW 333.12 g/mol; I as leaving group
Quantified Difference	Br⁻ is approx. 10-fold slower than I⁻ in SN2, but avoids rapid ambient-light decomposition; MW reduction of 47 g/mol (14%) compared to the iodo analog [1].
Conditions	Classical physical-organic leaving-group scale (Anslyn & Dougherty); computed molecular weights from PubChem

Why This Matters

The bromo derivative provides a practical middle ground between reactivity and stability, making it the preferred electrophile for sequential synthetic operations where premature activation must be minimized.

• [1] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books, 2006; p. 572 (relative leaving-group abilities). View Source

Lipophilicity & Polar Surface Area

Computed XLogP3 for the iodo analog is 3.0, with a topological polar surface area (TPSA) of 55.1 Ų [1]. Substitution of iodine for bromine is expected to lower XLogP by approximately 0.5–0.7 log units (est. XLogP3 ≈ 2.3–2.5) while maintaining a similarly favorable TPSA, placing the bromo compound closer to the CNS-optimal range (XLogP ≤ 3, TPSA ≤ 90 Ų). The regioisomeric 3-nitrophenyl analog is predicted to have a larger dipole moment and potentially altered solubility, which can affect membrane permeability and protein-binding profiles.

Drug-Like Properties

Cross-study comparable

Est. XLogP3 2.3–2.5, TPSA ~55 Ų (vs iodo analog XLogP3 3.0)

Favorable CNS property range; lower lipophilicity vs iodo congener

Computed values (PubChem); experimental confirmation advised

Evidence Dimension	Computed XLogP3 and topological polar surface area
Target Compound Data	Estimated XLogP3 ≈ 2.3–2.5; TPSA ≈ 55 Ų (based on iodo analog and Br−I logP differential [1][2])
Comparator Or Baseline	2-(Iodomethyl)-4-(4-nitrophenyl)oxolane: XLogP3 = 3.0, TPSA = 55.1 Ų [1]
Quantified Difference	ΔXLogP3 ≈ –0.5 to –0.7 relative to iodo analog; comparable TPSA; both meet CNS drug-like criteria.
Conditions	PubChem computed properties (XLogP3 3.0, TPSA 55.1 Ų for iodo analog); Br→I logP increment estimated from standard fragment constants

Why This Matters

A lower lipophilicity reduces the risk of hERG binding and phospholipidosis while maintaining permeability, a balance often sought in CNS and oncology lead optimisation.

• [1] PubChem. 2-(Iodomethyl)-4-(4-nitrophenyl)oxolane – CID 137704156, XLogP3=3.0, TPSA=55.1 Ų. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2-_Iodomethyl_-4-_4-nitrophenyl_oxolane (accessed 2026-04-27). View Source
• [2] Leo, A.; Hansch, C.; Elkins, D. Partition coefficients and their uses. Chem. Rev. 1971, 71, 525–616 (halogen fragment constants). View Source

Para vs. Meta Nitro Regioselectivity

The 4-nitrophenyl isomer possesses a well-defined electron-withdrawing effect that activates the ring for nucleophilic aromatic substitution and controls the regiochemistry of subsequent nitro reduction or palladium-catalyzed cross-couplings. In contrast, the 3-nitrophenyl isomer (CAS 2059911-37-2) exhibits a different electronic landscape, altering the outcome of reactions such as Suzuki–Miyaura coupling or hydrogenation [1]. Quantitative rate differences can reach >5-fold in nitroarene reduction, and regioselectivity in electrophilic substitution is inverted between the para and meta isomers [2].

Nitro Regioselectivity

Class-level inference

4-NO₂: para-directing; 3-NO₂: meta-directing; reduction rate up to 5–10× difference

Regiochemistry may influence coupling efficiency and byproduct profiles

Based on Hammett σ constants and reduction precedents

Evidence Dimension	Relative rate of nitro reduction and regioselectivity in electrophilic aromatic substitution
Target Compound Data	4-nitrophenyl: para-directing, rate enhancement for nucleophilic aromatic substitution
Comparator Or Baseline	3-nitrophenyl analog (CAS 2059911-37-2): meta-directing, different reduction kinetics
Quantified Difference	Up to 5–10× difference in reduction rate constants depending on catalyst; regioselectivity of further substitution is fundamentally inverted.
Conditions	Literature precedents for substituted nitrobenzenes (Hammett σ constants: σₚ = 0.78 for NO₂, σₘ = 0.71)

Why This Matters

Choosing the 4-nitro isomer ensures predictable reactivity in multistep library synthesis, avoiding unexpected by-products that can arise from the distinct electronic character of the meta-nitro regioisomer.

• [1] Kuujia. (2S,4R)-2-(Bromomethyl)-4-(3-nitrophenyl)oxolane – CAS 2059911-37-2. Retrieved from https://www.kuujia.com (accessed 2026-04-27). View Source
• [2] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. View Source

(2R,4R)-Oxolane: Application Scenarios

CNS Candidate Intermediate

Use the (2R,4R) stereochemistry to install a defined three‑dimensional orientation in CNS drug candidates. The moderate lipophilicity (estimated XLogP3 ≈ 2.3–2.5) and low TPSA (~55 Ų) are within the favorable range for CNS penetration, while the bromomethyl group allows late‑stage diversification via SN2 amination to generate a focused library of amine analogs [1].

Sequential Alkylation Building Block

Exploit the balanced reactivity of the primary alkyl bromide in controlled SN2 displacements to introduce nitrogen, sulfur, or oxygen nucleophiles without requiring the more labile (and photolytically sensitive) iodo congener. This is especially valuable in multistep syntheses where chemoselectivity must be maintained across several functional groups [2].

Parallel Library Synthesis Scaffold

The para-nitro orientation ensures predictable reactivity during nitro reduction (to aniline) or palladium‑mediated cross‑couplings, enabling reliable generation of diverse screening libraries. The (2R,4R) configuration delivers consistent enantiopure products throughout the library, supporting SAR studies where stereochemistry is critical [3].

Application

Selection Property

Validation Focus

CNS lead intermediate diversification

(2R,4R) stereochemical control and moderate lipophilicity range

Stereochemical outcome and drug-like property review

Multistep alkylation building block

Balanced bromo reactivity without premature activation

Reaction selectivity and impurity control across steps

Parallel SAR library synthesis

Para-nitro regioselectivity for predictable coupling

Coupling efficiency and enantiopurity retention review

• [1] PubChem. 2-(Iodomethyl)-4-(4-nitrophenyl)oxolane – CID 137704156, computed XLogP3=3.0, TPSA=55.1 Ų. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/2-_Iodomethyl_-4-_4-nitrophenyl_oxolane (accessed 2026-04-27). View Source
• [2] Anslyn, E. V.; Dougherty, D. A. Modern Physical Organic Chemistry; University Science Books, 2006; Chapter 10 (leaving-group trends). View Source
• [3] Hansch, C.; Leo, A.; Taft, R. W. A survey of Hammett substituent constants and resonance and field parameters. Chem. Rev. 1991, 91, 165–195. View Source